Cas no 73-97-2 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, ion(1-))

• Product Name: 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, ion(1-)
• CAS No: 73-97-2
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 568613
• PubChem ID: 1492348
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, ion(1-)
• 2,4-dioxo-1H-pyrimidine-6-carboxylate
• 2,6-dioxo-3H-pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylicacid, 2,6-dihydroxy-, ion(1-) (8CI)
• Orotate
• Orotic acid ion(1-)
• CHEBI:30839
• AG-G-93379
• 73-97-2
• 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• DTXSID80363448
• PXQPEWDEAKTCGB-UHFFFAOYSA-M
• Q27104157
• Uracil-6-carboxylic acid
• Orotic acid
• Monosodium orotate
• Orotsaeure
• Orotic acid, sodium salt
• Sodium 1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylate
• 6-Uracilcarboxylic acid

• Inchi： 1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
• InChI Key： PXQPEWDEAKTCGB-UHFFFAOYSA-N
• SMILES： OC(C1NC(=O)NC(=O)C=1)=O

Computed Properties

• Exact Mass: 155.00928158g/mol
• Monoisotopic Mass: 155.00928158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives